4-[5-({2-[(5-chloro-2-methoxyphenyl)amino]-2-oxoethyl}thio)-1H-tetrazol-1-yl]benzoic acid

• IUPAC Name: 4-[5-[2-(5-chloro-2-methoxyanilino)-2-oxoethyl]sulfanyltetrazol-1-yl]benzoic acid
• InChI: InChI=1S/C17H14ClN5O4S/c1-27-14-7-4-11(18)8-13(14)19-15(24)9-28-17-20-21-22-23(17)12-5-2-10(3-6-12)16(25)26/h2-8H,9H2,1H3,(H,19,24)(H,25,26)
• InChI Key: IYTUMIKSIUXZTI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)CSC2=NN=NN2C3=CC=C(C=C3)C(=O)O
• Molecular Formula: C17H14ClN5O4S
• Molecular Weight: 419.8 g/mol

Description

4-[5-({2-[(5-chloro-2-methoxyphenyl)amino]-2-oxoethyl}thio)-1H-tetrazol-1-yl]benzoic acid is a useful research compound. Its molecular formula is C17H14ClN5O4S and its molecular weight is 419.8 g/mol. The purity is usually 95%.
The exact mass of the compound 4-[5-({2-[(5-chloro-2-methoxyphenyl)amino]-2-oxoethyl}thio)-1H-tetrazol-1-yl]benzoic acid is 419.0455028 g/mol and the complexity rating of the compound is 552. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 4-[5-({2-[(5-chloro-2-methoxyphenyl)amino]-2-oxoethyl}thio)-1H-tetrazol-1-yl]benzoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-[5-({2-[(5-chloro-2-methoxyphenyl)amino]-2-oxoethyl}thio)-1H-tetrazol-1-yl]benzoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Spectroscopic Characterization

4-[5-({2-[(5-chloro-2-methoxyphenyl)amino]-2-oxoethyl}thio)-1H-tetrazol-1-yl]benzoic acid and its derivatives have been extensively studied in the field of organic synthesis and spectroscopic characterization. For instance, Azeez and Hamad (2017) demonstrated the synthesis and spectroscopic identification of a new series of compounds containing 1,3,4-thiadiazole unit, highlighting the versatile nature of these compounds in chemical synthesis (Azeez & Hamad, 2017).

Applications in Photodynamic Therapy

The compound and its related structures have potential applications in photodynamic therapy, particularly in the treatment of cancer. Pişkin, Canpolat, and Öztürk (2020) synthesized a new zinc phthalocyanine derivative, demonstrating its suitability as a photosensitizer in photodynamic therapy due to its good fluorescence properties and high singlet oxygen quantum yield, crucial for Type II mechanisms (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial Activity

Compounds related to 4-[5-({2-[(5-chloro-2-methoxyphenyl)amino]-2-oxoethyl}thio)-1H-tetrazol-1-yl]benzoic acid have shown promising antimicrobial activity. For example, Chaitanya et al. (2017) synthesized derivatives that exhibited potential antibacterial and antifungal activities, providing a foundation for further exploration of these compounds in antimicrobial applications (Chaitanya et al., 2017).

Photophysical and Photochemical Properties

The photophysical and photochemical properties of related tetrazole derivatives have been characterized, contributing to a better understanding of their potential applications in light-based therapies and diagnostics. Al-Hourani et al. (2015) conducted docking studies and crystal structure analysis of tetrazole derivatives, aiding in the understanding of their interaction with biological targets (Al-Hourani et al., 2015).

Structural Characterization and Synthesis

Research has also focused on the structural characterization and synthesis of various derivatives, expanding the chemical repertoire of related compounds. Avakyan et al. (2017) studied the acylation and cyclization reactions of triazole-thiol derivatives, providing insights into the synthetic pathways and structural diversity of these compounds (Avakyan, Vartanyan, & Sargsyan, 2017).